Cas no 62167-00-4 (Benzeneethanethioic acid)

• Product Name: Benzeneethanethioic acid
• CAS No: 62167-00-4
• MF: C₈H₈OS
• MW: 152.213521003723
• CID: 455694
• PubChem ID: 7631
• Update Time: 2025-04-19

Benzeneethanethioic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneethanethioic acid
• 2-phenylethanethioic S-acid
• PHENYLTHIOACETIC ACID
• DL-2-phenylthioacetic acid
• benzylthiocarboxylic acid
• [O]C(=S)Cc1ccccc1
• 62167-00-4
• AKOS006324069
• DTXSID60274487
• 2-phenylthioacetic acid
• IXOFPUCWZCAFJX-UHFFFAOYSA-N
• SCHEMBL698265

• Inchi： 1S/C8H8OS/c9-8(10)6-7-4-2-1-3-5-7/h1-5H,6H2,(H,9,10)
• InChI Key： IXOFPUCWZCAFJX-UHFFFAOYSA-N
• SMILES： SC(CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 152.02964
• Monoisotopic Mass: 152.02958605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 18.1

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives